Cas no 305373-02-8 (N-4-(piperidin-1-yl)phenylquinoline-8-sulfonamide)

• Product Name: N-4-(piperidin-1-yl)phenylquinoline-8-sulfonamide
• CAS No: 305373-02-8
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 3934225
• PubChem ID: 987219
• Update Time: 2025-10-29

N-4-(piperidin-1-yl)phenylquinoline-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinesulfonamide, N-[4-(1-piperidinyl)phenyl]-
• N-(4-(piperidin-1-yl)phenyl)quinoline-8-sulfonamide
• N-4-(piperidin-1-yl)phenylquinoline-8-sulfonamide
• MLS000108605
• HMS3317O20
• SR-01000473722-1
• CBMicro_035037
• HMS2159G18
• Oprea1_753815
• AF-399/37271007
• AB00037690-01
• STL020179
• N-[4-(1-piperidinyl)phenyl]-8-quinolinesulfonamide
• CHEMBL1602070
• Oprea1_222429
• N-[4-(piperidin-1-yl)phenyl]quinoline-8-sulfonamide
• SMR000104558
• AKOS000525824
• F1065-0416
• BIM-0035100.P001
• SR-01000473722
• SCHEMBL6362807
• N-(4-piperidin-1-ylphenyl)quinoline-8-sulfonamide
• 305373-02-8

• Inchi： 1S/C20H21N3O2S/c24-26(25,19-8-4-6-16-7-5-13-21-20(16)19)22-17-9-11-18(12-10-17)23-14-2-1-3-15-23/h4-13,22H,1-3,14-15H2
• InChI Key： MMRMMXVTDBOYTG-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC=CN=C12)(NC1C=CC(=CC=1)N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 367.13544809g/mol
• Monoisotopic Mass: 367.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.7Ų

Additional information on N-4-(piperidin-1-yl)phenylquinoline-8-sulfonamide

Introduction to N-4-(piperidin-1-yl)phenylquinoline-8-sulfonamide (CAS No. 305373-02-8)

N-4-(piperidin-1-yl)phenylquinoline-8-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 305373-02-8, belongs to a class of molecules that exhibit promising biological activities. Its molecular structure, featuring a combination of a piperidine ring, a phenyl group, and a quinoline core, makes it a versatile scaffold for drug discovery. The presence of a sulfonamide functional group further enhances its potential as an active pharmaceutical ingredient (API).

The< strong>N-4-(piperidin-1-yl)phenylquinoline-8-sulfonamide molecule has been extensively studied for its pharmacological properties. Recent research has highlighted its potential in various therapeutic areas, including oncology, inflammation, and central nervous system (CNS) disorders. The unique arrangement of atoms in this compound allows it to interact with multiple biological targets, making it a candidate for developing novel treatments.

In the realm of oncology, the< strong>N-4-(piperidin-1-yl)phenylquinoline-8-sulfonamide has shown remarkable promise as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. Studies have demonstrated its ability to disrupt signaling pathways that are crucial for tumor growth and survival. For instance, research indicates that this compound can inhibit the activity of tyrosine kinases, which are often overexpressed in cancer cells. This mechanism of action aligns with the growing interest in kinase inhibitors as therapeutic agents.

Beyond oncology, the< strong>N-4-(piperidin-1-yl)phenylquinoline-8-sulfonamide has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. The sulfonamide moiety in this compound is known to modulate inflammatory responses by interacting with specific enzymes and receptors. Preliminary studies have suggested that it can reduce the production of pro-inflammatory cytokines, thereby alleviating symptoms associated with inflammatory diseases.

The< strong>N-4-(piperidin-1-yl)phenylquinoline-8-sulfonamide molecule's potential extends to central nervous system (CNS) disorders as well. The quinoline core is a well-known pharmacophore in CNS medications due to its ability to cross the blood-brain barrier. Researchers have hypothesized that this compound could be effective in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Animal models have shown that< strong>N-4-(piperidin-1-yl)phenylquinoline-8-sulfonamide can attenuate cognitive decline and motor impairments associated with these conditions.

The synthesis of< strong>N-4-(piperidin-1-yl)phenylquinoline-8-sulfonamide is a complex process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to optimize yield and purity. Researchers have utilized palladium-catalyzed cross-coupling reactions to construct the core quinoline scaffold, followed by sulfonation to introduce the sulfonamide group. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of< strong>N-4-(piperidin-1-y)phenylquinoline-8-sulfonamide are another critical aspect of its development as a drug candidate. Studies have evaluated its solubility, stability, and metabolic pathways to understand how it behaves within the body. The sulfonamide group enhances water solubility, which is advantageous for oral administration. Additionally, preliminary data suggest that this compound undergoes slow metabolism, allowing for prolonged half-life and sustained therapeutic effects.

Efficacy and safety trials are ongoing to further validate the potential of< strong>N-4-(piperidin-1-y)phenylquinoline-8sulfonamide. These trials aim to establish optimal dosing regimens and monitor for any adverse effects. The compound's favorable pharmacokinetic profile suggests that it may be well-tolerated by patients, but comprehensive clinical data will be essential for regulatory approval.

The< strong>N-4-(piperidin-1-y)phenylquinoline-8sulfonamide's versatility as a molecular scaffold has also inspired further derivatization efforts. Researchers are exploring modifications to enhance its potency or selectivity against specific targets. By incorporating additional functional groups or altering the substitution patterns on the quinoline ring, new analogs with improved pharmacological properties can be generated.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like< strong>N-4-(piperidin-1-y)phenylquinoline-8sulfonamide. These technologies allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. Such advancements have significantly reduced the time required to bring novel drugs from discovery to market.

In conclusion,< strong>N-strong]-4-(pipperidine)-1-y]phenylquinoline]-8-sulfonamide (CAS No.< 305373)-02)] represents a promising candidate for therapeutic development across multiple disease areas Its unique molecular structure offers several advantages including potent biological activity favorable pharmacokinetics and potential for further derivatization The ongoing research into this compound underscores its significance in modern drug discovery efforts and highlights its potential as a future pharmaceutical agent.